Cas no 89060-58-2 (1H-1,2,4-Triazole-3-carboxaldehyde, 1,5-diphenyl-)
89060-58-2 structure
Product Name:1H-1,2,4-Triazole-3-carboxaldehyde, 1,5-diphenyl-
CAS No:89060-58-2
MF:C15H11N3O
MW:249.267342805862
CID:613815
PubChem ID:13224169
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxaldehyde, 1,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxaldehyde, 1,5-diphenyl-
- 1,5-diphenyl-1,2,4-triazole-3-carbaldehyde
- 89060-58-2
- 1,5-Diphenyl-1H-1,2,4-triazole-3-carbaldehyde
- SCHEMBL762302
- DTXSID70529834
-
- Inchi: 1S/C15H11N3O/c19-11-14-16-15(12-7-3-1-4-8-12)18(17-14)13-9-5-2-6-10-13/h1-11H
- InChI Key: VWLITGXMJAHGIC-UHFFFAOYSA-N
- SMILES: O=CC1N=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 249.090211983g/mol
- Monoisotopic Mass: 249.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.8Ų
1H-1,2,4-Triazole-3-carboxaldehyde, 1,5-diphenyl- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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